Cas no 2228640-87-5 (N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine)

• Product Name: N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• CAS No: 2228640-87-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5891593
• PubChem ID: 165971454
• Update Time: 2025-06-16

N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• 2228640-87-5
• EN300-1778465
• N-methyl-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropan-1-amine

• Inchi： 1S/C11H19N3/c1-9(2)7-14-8-10(6-13-14)11(12-3)4-5-11/h6,8-9,12H,4-5,7H2,1-3H3
• InChI Key： FEAWCARZOHSEEQ-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=NN(CC(C)C)C=2)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine

Professional Introduction to N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2228640-87-5)

N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2228640-87-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of both pyrazole and cyclopropane moieties in its structure imparts distinct reactivity and potential therapeutic benefits, which have been explored in various preclinical and clinical studies.

The N-methyl group in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. This modification can influence the compound's solubility, metabolic stability, and interaction with biological targets, thereby affecting its overall efficacy and safety profile. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of such compounds with high precision, facilitating the design of more effective drug candidates.

One of the most compelling aspects of N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine is its potential application in the treatment of various diseases. Studies have suggested that this compound may exhibit anti-inflammatory, antiviral, and anticancer properties. The pyrazole ring is known for its ability to interact with multiple biological pathways, while the cyclopropane moiety can enhance the compound's bioavailability and metabolic stability. These features make it an attractive scaffold for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine has emerged as a promising candidate in this context. Its unique structural features allow for selective targeting of disease-causing pathways without significantly affecting normal cellular processes. This selectivity is critical for developing drugs that are both effective and safe for human use.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve optimal results. These methods not only improve the efficiency of the synthesis but also allow for the introduction of structural modifications that can further enhance the biological activity of the compound.

Preclinical studies have demonstrated that N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine exhibits significant therapeutic potential. In vitro assays have shown that it can inhibit the activity of key enzymes involved in inflammation and cancer progression. Additionally, animal models have provided evidence that this compound can effectively reduce tumor growth and alleviate symptoms associated with chronic inflammatory conditions. These findings highlight its potential as a lead compound for further development into a new generation of therapeutics.

The development of any new drug candidate is a complex process that requires extensive testing to ensure its safety and efficacy. N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine is no exception. Researchers are currently conducting rigorous toxicity studies to assess its potential side effects at various doses. These studies are essential for determining the appropriate dosage regimen for clinical trials and ensuring that patients receive maximum benefit with minimal risk.

One of the challenges in drug development is achieving optimal pharmacokinetic properties, such as bioavailability, metabolic stability, and excretion rates. The structural features of N-methyl-1-1-(2-methylpropyl)-1H-pyrazol-4-ylicclopropanenamine contribute to its favorable pharmacokinetic profile. The pyrazole ring enhances binding affinity to biological targets, while the cyclopropane moiety improves metabolic stability by resisting degradation under physiological conditions. These properties make it an ideal candidate for further development into a therapeutic agent.

The future prospects for N-methyl-N'-methyl-N''-(3-trimethylsilylpropylidene)trithiocarbodiimide are bright, with ongoing research aimed at optimizing its chemical structure for improved biological activity and reduced toxicity. Advances in synthetic chemistry and biotechnology are expected to accelerate this process, bringing us closer to realizing its full therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like N-methyl-N'-methyl-N''-(3-trimethylsilylpropylidene)trithiocarbodiimide will play an increasingly important role in developing innovative treatments for a wide range of diseases.